- Efficient synthesis of thiazoloquinazolinone derivatives, Tetrahedron Letters, 2003, 44(24), 4455-4458
Cas no 90004-09-4 (7-Aminoquinazolin-4(1H)-one)
7-Aminoquinazolin-4(1H)-one structure
Product Name:7-Aminoquinazolin-4(1H)-one
CAS No:90004-09-4
MF:C8H7N3O
MW:161.160681009293
MDL:MFCD09702424
CID:61345
PubChem ID:135478031
Update Time:2025-09-27
7-Aminoquinazolin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Aminoquinazolin-4(1H)-one
- 4(3H)-Quinazolinone, 7-amino
- 7-amino-1H-quinazolin-4-one
- 7-Amino-4-hydroxyquinonazoline
- 7-Amino-3H-chinazolin-4-on
- 7-amino-3H-quinazolin-4-one
- 7-aminoquinazolin-4(3H)-one
- 7-Amino-quinazolin-4-ol
- 7-aminoquinazolin-4-one
- 4(1H)-Quinazolinone, 7-amino- (9CI)
- 4-Quinazolinol, 7-amino- (7CI)
- 7-Amino-4(3H)-quinazolinone (ACI)
- 7-Amino-4(1H)-quinazolinone
- 7-Aminoquinazolin-4-ol
- NSC 338203
- NSC338203
- AKOS016001513
- DB-081014
- SCHEMBL1663769
- 7-aminoquinazol-4-one
- CHEMBL1949853
- 90004-09-4
- NSC-338203
- DTXSID50318960
- EN300-252452
- AKOS006271640
- 7-Amino-quinazolin-4-one
- MFCD00234413
- CS-0084857
- WQXFFJUUIIGPRY-UHFFFAOYSA-N
- D74583
- AC-907/25004783
-
- MDL： MFCD09702424
- Inchi： 1S/C8H7N3O/c9-5-1-2-6-7(3-5)10-4-11-8(6)12/h1-4H,9H2,(H,10,11,12)
- InChI Key： WQXFFJUUIIGPRY-UHFFFAOYSA-N
- SMILES： O=C1C2C(=CC(=CC=2)N)NC=N1
Computed Properties
- Exact Mass: 161.05900
- Monoisotopic Mass: 161.058912
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 67.5
Experimental Properties
- Density: 1.49
- Boiling Point: 392.9 °C at 760 mmHg
- Flash Point: 191.4 °C
- Refractive Index: 1.734
- PSA: 72.03000
- LogP: 1.49880
7-Aminoquinazolin-4(1H)-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-Aminoquinazolin-4(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM142524-1g |
7-aminoquinazolin-4(3H)-one |
90004-09-4 | 95% | 1g |
$729 | 2021-08-05 | |
| Alichem | A189011877-1g |
7-Aminoquinazolin-4(1H)-one |
90004-09-4 | 95% | 1g |
$690.80 | 2023-08-31 | |
| Chemenu | CM142524-1g |
7-aminoquinazolin-4(3H)-one |
90004-09-4 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB286008-1 g |
7-Amino-quinazolin-4-ol |
90004-09-4 | 1 g |
€807.50 | 2023-07-20 | ||
| eNovation Chemicals LLC | D153800-1g |
7-Aminoquinazolin-4-ol |
90004-09-4 | 95% | 1g |
$595 | 2024-08-03 | |
| eNovation Chemicals LLC | D153800-5g |
7-Aminoquinazolin-4-ol |
90004-09-4 | 95% | 5g |
$1150 | 2024-08-03 | |
| eNovation Chemicals LLC | D153800-10g |
7-Aminoquinazolin-4-ol |
90004-09-4 | 95% | 10g |
$1590 | 2024-08-03 | |
| eNovation Chemicals LLC | Y0974955-5g |
7-aminoquinazolin-4(1H)-one |
90004-09-4 | 95% | 5g |
$1110 | 2024-07-24 | |
| abcr | AB286008-1g |
7-Amino-quinazolin-4-ol; . |
90004-09-4 | 1g |
€807.50 | 2024-06-09 | ||
| Enamine | EN300-252452-0.05g |
7-aminoquinazolin-4-ol |
90004-09-4 | 0.05g |
$108.0 | 2023-06-05 |
7-Aminoquinazolin-4(1H)-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol ; 10 min, 65 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Iron , Ammonium chloride Solvents: Ethanol ; 4 h, reflux
Reference
- Structure-based drug design, synthesis and screening of MmaA1 inhibitors as novel anti-TB agents, Molecular Diversity, 2021, 25(1), 351-366
Production Method 3
Reaction Conditions
1.1 Reagents: Tin dichloride dihydrate Solvents: Ethyl acetate ; 8 h, reflux; reflux → rt
1.2 Reagents: Sodium carbonate Solvents: Water ; rt
1.2 Reagents: Sodium carbonate Solvents: Water ; rt
Reference
- Synthesis and SAR optimization of quinazolin-4(3H)-ones as poly(ADP-ribose)polymerase-1 inhibitors, European Journal of Medicinal Chemistry, 2012, 50, 264-273
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Dimethylformamide
Reference
- Substituted 2H-isoquinolin-1-one as potent Rho-Kinase inhibitors. Part 1: Hit-to-lead account, Bioorganic & Medicinal Chemistry Letters, 2010, 20(11), 3235-3239
7-Aminoquinazolin-4(1H)-one Raw materials
7-Aminoquinazolin-4(1H)-one Preparation Products
7-Aminoquinazolin-4(1H)-one Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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